Cas no 130161-30-7 (diethyl 2-(thiazol-2-yl)malonate)

• Product Name: diethyl 2-(thiazol-2-yl)malonate
• CAS No: 130161-30-7
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 3036183
• PubChem ID: 14782744
• Update Time: 2025-04-21

diethyl 2-(thiazol-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(thiazol-2-yl)malonate
• 130161-30-7
• SCHEMBL8429804
• DB-141650

• Inchi： 1S/C10H13NO4S/c1-3-14-9(12)7(10(13)15-4-2)8-11-5-6-16-8/h5-7H,3-4H2,1-2H3
• InChI Key： XTFOCBBOMOZTTI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 93.73000
• LogP: 1.35290